Cas no 89326-75-0 (Benzoic acid, 4-(butoxymethyl)-)

• Product Name: Benzoic acid, 4-(butoxymethyl)-
• CAS No: 89326-75-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD11625274
• CID: 604149
• PubChem ID: 18760758
• Update Time: 2025-08-04

Benzoic acid, 4-(butoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(butoxymethyl)-
• 4-(butoxymethyl)benzoic acid
• 89326-75-0
• DTXSID90596028
• FEPGKHZMVPLZTI-UHFFFAOYSA-N
• A1-05381
• SCHEMBL1750568

• MDL： MFCD11625274
• Inchi： 1S/C12H16O3/c1-2-3-8-15-9-10-4-6-11(7-5-10)12(13)14/h4-7H,2-3,8-9H2,1H3,(H,13,14)
• InChI Key： FEPGKHZMVPLZTI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C(=O)O)=CC=1)CCCC

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on Benzoic acid, 4-(butoxymethyl)-

Benzoic acid, 4-(butoxymethyl)- (CAS No. 89326-75-0): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Benzoic acid, 4-(butoxymethyl)-, identified by its Chemical Abstracts Service (CAS) number 89326-75-0, is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains. The presence of a butoxymethyl group at the 4-position of the benzoic acid core imparts distinct chemical reactivity and biological activity, making it a subject of extensive study and exploration.

The benzoic acid moiety is well-known for its role as a precursor in the synthesis of numerous pharmaceuticals and agrochemicals. Its aromatic ring system provides a stable framework that can be modified through various chemical reactions, enabling the development of derivatives with tailored properties. The introduction of the butoxymethyl group further enhances the compound's versatility, allowing for interactions with biological targets and facilitating its use in drug design and development.

In recent years, there has been growing interest in the pharmacological applications of Benzoic acid, 4-(butoxymethyl)- . Research has demonstrated that this compound exhibits promising activities as an intermediate in the synthesis of novel therapeutic agents. Specifically, studies have highlighted its potential in developing compounds with anti-inflammatory, antimicrobial, and antioxidant properties. These findings are particularly relevant in the context of addressing emerging infectious diseases and chronic inflammatory conditions.

The< strong> chemical synthesis of< strong> Benzoic acid, 4-(butoxymethyl)- has also been a focus of scientific investigation. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic modifications have been particularly effective in achieving these goals. These advancements underscore the compound's importance as a building block in organic synthesis.

Beyond its pharmaceutical potential, Benzoic acid, 4-(butoxymethyl)- has shown promise in other areas of research. For instance, its derivatives have been explored as components in specialty polymers and coatings, where their stability and reactivity contribute to enhanced material properties. Additionally, the compound's ability to interact with biological systems has made it a valuable tool in biochemical assays and drug screening platforms.

The< strong> biological activity of< strong> Benzoic acid, 4-(butoxymethyl)- has been further elucidated through computational modeling and experimental studies. These efforts have provided insights into its mechanism of action and interactions with target proteins. Such knowledge is crucial for designing molecules with improved efficacy and reduced side effects. The integration of computational chemistry with experimental techniques has revolutionized drug discovery, making compounds like< strong> Benzoic acid, 4-(butoxymethyl)- catalysts for innovation.

In conclusion, Benzoic acid, 4-(butoxymethyl)- (CAS No. 89326-75-0) represents a versatile and multifaceted compound with significant implications for chemical synthesis and pharmaceutical development. Its unique structural features enable diverse applications across multiple scientific disciplines, from drug design to material science. As research continues to uncover new possibilities for this compound, its role as a key intermediate in modern chemistry is set to expand further.